Cas no 1251000-33-5 (5-BROMO-4-NITRO-1H-IMIDAZOLE)

5-BROMO-4-NITRO-1H-IMIDAZOLE structure
5-BROMO-4-NITRO-1H-IMIDAZOLE structure
Product Name:5-BROMO-4-NITRO-1H-IMIDAZOLE
CAS No:1251000-33-5
MF:C14H22N4O4
MW:310.348883152008
CID:3158113
PubChem ID:71305488
Update Time:2025-04-21

5-BROMO-4-NITRO-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-4-NITRO-1H-IMIDAZOLE
    • 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylicacid,6,7-dihydro-,8-(1,1-dimethylethyl)3-ethylester
    • 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylic acid, 6,7-dihydro-, 8-(1,1-dimethylethyl) 3-ethyl ester
    • 1251000-33-5
    • MDL: MFCD15530242
    • Inchi: 1S/C14H22N4O4/c1-5-21-12(19)11-16-15-10-9-17(7-6-8-18(10)11)13(20)22-14(2,3)4/h5-9H2,1-4H3
    • InChI Key: HXYMHNRYJDQPAO-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2=NN=C(C(=O)OCC)N2CCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 310.16410520Da
  • Monoisotopic Mass: 310.16410520Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.6Ų
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